Cas no 847783-68-0 (5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol)

• Product Name: 5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol
• CAS No: 847783-68-0
• MF: C₁₄H₁₇FN₄OS
• MW: 308.374384641647
• CID: 3108362
• PubChem ID: 4962619
• Update Time: 2025-08-02

5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-4-(2-morpholin-4-ylethyl)-4H-1,2,4-triazole-3-thiol
• SR-01000070956
• G21573
• Z90667493
• 5-(4-fluorophenyl)-4-[2-(morpholin-4-yl)ethyl]-4H-1,2,4-triazole-3-thiol
• 3-(4-fluorophenyl)-4-(2-morpholin-4-ylethyl)-1H-1,2,4-triazole-5-thione
• 5-(4-fluorophenyl)-4-[2-(morpholin-4-yl)ethyl]-2H-1,2,4-triazole-3-thione
• 847783-68-0
• EN300-13739
• SR-01000070956-1
• HMS1746O18
• AKOS000118309
• C14H17FN4OS
• XIB78368
• 5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol

• Inchi： 1S/C14H17FN4OS/c15-12-3-1-11(2-4-12)13-16-17-14(21)19(13)6-5-18-7-9-20-10-8-18/h1-4H,5-10H2,(H,17,21)
• InChI Key： FBISWOXHMLWDOT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)F)N1CCN1CCOCC1

Computed Properties

• Exact Mass: 308.11071051Da
• Monoisotopic Mass: 308.11071051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol

5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

5-(4-Fluorophenyl)-4-2-(Morpholin-4-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol, also known by its CAS registry number CAS No 847783-68-0, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, catalysis, and advanced materials synthesis.

The molecular structure of 5-(4-fluorophenyl)-4-[2-(morpholin-4-yl)ethyl]-1H,2H,3H-triazole is characterized by a triazole ring system, which is a five-membered heterocyclic compound containing three nitrogen atoms. The presence of a fluorophenyl group and a morpholine moiety further enhances its functional versatility. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules with high specificity and selectivity.

One of the key features of this compound is its ability to act as a versatile building block in organic synthesis. The triazole ring system is known for its stability and reactivity under various conditions, making it an ideal candidate for click chemistry applications. Recent advancements in click chemistry have enabled the efficient synthesis of complex molecules with high precision, opening new avenues for drug discovery and material design.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and cycloaddition reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, leading to higher yields and better purity levels. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The application of CAS No 847783-68-0 extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in electronic materials and sensors. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and as a sensing material for detecting environmental pollutants.

In the field of pharmacology, this compound has shown potential as a lead molecule for developing new drugs targeting various diseases. Its ability to interact with biological systems through specific molecular recognition mechanisms has been explored in recent research studies. For instance, studies have indicated that the compound may exhibit anti-inflammatory and antioxidant properties, making it a valuable asset in drug development pipelines.

The integration of computational chemistry techniques has further enhanced our understanding of the compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These findings have been instrumental in guiding experimental efforts and optimizing synthetic strategies.

In conclusion, 5-(4-fluorophenyl)-4-[2-(morpholin-4-yl)ethyl]-1H,2H,3H-triazole represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and functional versatility make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.